![molecular formula C7H12ClF2N B1404024 6,6-Difluorospiro[3.3]heptan-2-amine hydrochloride CAS No. 1354952-13-8](/img/structure/B1404024.png)
6,6-Difluorospiro[3.3]heptan-2-amine hydrochloride
Overview
Description
6,6-Difluorospiro[3.3]heptan-2-amine hydrochloride is a chemical compound with the CAS Number: 1423032-71-6 . It is a solid substance at room temperature .
Synthesis Analysis
This compound is used as a reactant in the preparation of fluorinated building blocks based on spiroheptane scaffold by deoxofluorination of sterically hindered ketones using XtalFluor-M reagent .Molecular Structure Analysis
The molecular formula of this compound is C7H12ClF2N . The molecular weight is 183.63 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 183.63 .Scientific Research Applications
Synthesis of Fluorinated Building Blocks
The compound is utilized in the synthesis of fluorinated building blocks, which are crucial for developing pharmaceuticals and agrochemicals. The presence of fluorine atoms can greatly influence the biological activity of these molecules, making them more resistant to metabolic degradation and altering their lipophilic properties .
Deoxofluorination Reactions
It serves as a reactant in deoxofluorination reactions, particularly for the preparation of sterically hindered ketones. This process is facilitated by using reagents like XtalFluor-M, which aid in the introduction of fluorine atoms into organic compounds .
Medicinal Chemistry
In medicinal chemistry, this compound is used to create spirocyclic motifs, which are a common feature in drug molecules. These structures can impart unique three-dimensional shapes and properties to the drug, potentially leading to improved efficacy and selectivity .
Safety and Hazards
The safety information available indicates that this compound has the GHS07 pictogram. The hazard statements include H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P338, P351, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes: rinse cautiously with water for several minutes .
properties
IUPAC Name |
2,2-difluorospiro[3.3]heptan-6-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2N.ClH/c8-7(9)3-6(4-7)1-5(10)2-6;/h5H,1-4,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXXFNNVWYZNJFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CC(C2)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,6-Difluorospiro[3.3]heptan-2-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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